Cas no 27176-87-0 (Dodecylbenzenesulfonic acid)

• Product Name: Dodecylbenzenesulfonic acid
• CAS No: 27176-87-0
• MF: C₁₈H₃₀O₃S
• MW: 326.49400472641
• CID: 53088
• PubChem ID: 24874287
• Update Time: 2025-10-21

Dodecylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-Dodecylbenzenesulfonic acid
• LABS,ADBS,ADDBSA
• 4-DODECYLBENZENESULFONIC ACID
• ALKYLARYLSULFONIC ACID
• ALKYLBENZENESULFONIC ACID
• DDBSA
• DODECYL BENZENE SULPHONIC ACID
• LAURYLBENZENESULFONIC ACID
• NAXEL AAS-98S
• N-DODECYLBENZENESULFONIC ACID
• bio-softs100
• calsoftlas99
• dobanicacid83
• dobanicacidjn
• dodecylbenzenefulfonic
• dodecyl-benzenesulfonicaci
• e7256
• elfanwasulphonicacid
• marlonas3
• nacconol98sa
• Dodecylbenzenesulfonic acid (soft type) (mixture)
• Alkylbenzenesulfonicacid(propylenetetramer)
• DODECYLBENZENESULFONIC ACID
• Dodecylbenzenesulfonic acid, mixture of linear C10-13
• Dodecylbenzenesulfonic acid (soft type)
• linear-Alkylbenzenesulfonic acid
• Dodecyl benzene sulfonic acid
• Dodecylbenzenesulphonic acid
• o-dodecylbenzenesulfonic acid
• Benzenesulfonic acid, 2-dodecyl-
• Dodecylbenzene sulfonic acid
• QMO4A07H35
• 2-dodecylbenzene-1-sulfonic acid
• dodecyl benzenesulfonic acid
• DODECYLBENZENESULFONICACID
• KSC201Q3N
• 2-dodecylbenzenesulphonic acid
• WBIQQQGBSDOWNP-UHFFFAOYSA-N
• Dodecylbenzenesulfonic Acid (soft type) (mixture)
• Dodecylbenzenesulfonic Acid (70 wt. % in isopropanol, Technical grade, Mixture of different chain lengths)
• 147625-74-9
• CS-0256295
• Q27287337
• AS-76054
• AKOS015893068
• 111839-63-5
• DTXSID10860152
• UNII-QMO4A07H35
• FT-0698141
• 47221-31-8
• 54824-36-1
• 85536-14-7
• 889890-18-0
• 27157-97-7
• 1323-12-2
• NS00002838
• 124743-21-1
• 2-DODECYLBENZENESULFONICACID
• C18H30O3S
• 27176-87-0
• 2-dodecylbenzene-1-sulphonic acid
• HY-W250144
• CHEBI:149774
• 39355-45-8
• SCHEMBL24533
• DBSA
• Linear alkylbenzene sulfonic acid
• DB-254596
• DB-208524
• 61400-71-3
• Dodecylbenzenesulfonic acid

• MDL： MFCD00066677
• Inchi： 1S/C18H30O3S/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)22(19,20)21/h12-13,15-16H,2-11,14H2,1H3,(H,19,20,21)
• InChI Key： WBIQQQGBSDOWNP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1CCCCCCCCCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 326.19200
• Monoisotopic Mass: 348.17351
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 359
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 62.8
• XLogP3: 6.9

Experimental Properties

• Color/Form: Brown viscous liquid, organic weak acid.
• Density: 0.992 g/mL at 25 °C
• Melting Point: 10 ºC
• Boiling Point: 82 °C
• Flash Point: Fahrenheit: 129.2 ° f
  Celsius: 54 ° c
  
• Refractive Index: n20/D 1.479
• Solubility: water, alcohols, glycol ethers, glycols, esters, ketones, aromatic and aliphatic hydrocarbons: soluble
• Stability/Shelf Life: Stable. Hygroscopic. Incompatible with bases, oxidizing agents, metals.
• PSA: 62.75000
• LogP: 6.47750
• Color/Form: 70 wt. % in isopropanol
• Solubility: Soluble in water, insoluble in general organic solvents.
• Vapor Pressure: No data available

Dodecylbenzenesulfonic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H302-H314-H336
• Warning Statement： P261-P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2924 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10-22-34-67
• Safety Instruction： S26-S36/37/39-S45-S16
• RTECS：DB6600000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：2-8°C
• Risk Phrases：R10; R22; R34
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives
• Other Chemical additives Functional Additives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Dodecylbenzenesulfonic acid

Professional Introduction to Dodecylbenzenesulfonic acid (CAS No: 27176-87-0)

Dodecylbenzenesulfonic acid, with the chemical formula C₁₂H₂₅SO₃, is a widely utilized compound in the chemical and pharmaceutical industries. This sulfonic acid derivative of dodecylbenzene is renowned for its excellent solubilizing properties, making it a valuable component in various applications, including detergents, surfactants, and as an intermediate in organic synthesis. The compound's unique structure, featuring a long alkyl chain and a sulfonic acid group, contributes to its versatility and efficacy in multiple industrial and research settings.

The production and application of Dodecylbenzenesulfonic acid have been extensively studied due to its significance in modern chemistry. Its synthesis typically involves the sulfonation of dodecylbenzene using sulfur trioxide or oleum, followed by purification processes to achieve high purity standards. The resulting product is a white crystalline solid with a pungent odor, highly soluble in water and polar organic solvents.

In recent years, research has highlighted the role of Dodecylbenzenesulfonic acid in pharmaceutical formulations. Its ability to enhance the solubility of poorly water-soluble drugs has made it a preferred choice for drug delivery systems. For instance, studies have demonstrated its effectiveness in formulating oral and topical medications where poor solubility poses significant challenges. The compound's biocompatibility and low toxicity further reinforce its suitability for pharmaceutical applications.

The compound's surfactant properties have also been leveraged in the development of advanced cleaning agents and personal care products. Its anionic nature allows it to interact effectively with both hydrophobic and hydrophilic surfaces, making it an ideal candidate for industrial detergents and household cleaners. Moreover, recent innovations in green chemistry have led to the exploration of biodegradable derivatives of Dodecylbenzenesulfonic acid, which maintain efficacy while reducing environmental impact.

From an academic perspective, the study of Dodecylbenzenesulfonic acid has contributed significantly to our understanding of sulfonic acid chemistry. Researchers have investigated its reactivity, mechanism of action, and interaction with various biomolecules. These studies not only enhance our theoretical knowledge but also pave the way for new applications in drug discovery and material science. For example, recent breakthroughs in polymer chemistry have utilized derivatives of this compound to develop novel materials with enhanced stability and functionality.

The pharmaceutical industry has also seen advancements in using Dodecylbenzenesulfonic acid as a chelating agent. Its ability to bind metal ions makes it useful in formulations aimed at treating metal poisoning or enhancing metal-based drug delivery systems. This property has been particularly explored in oncology research, where targeted drug delivery is crucial for effective cancer treatment.

In conclusion, Dodecylbenzenesulfonic acid (CAS No: 27176-87-0) is a multifaceted compound with extensive applications across various industries. Its role in pharmaceuticals, detergents, and material science underscores its importance in modern chemistry. As research continues to uncover new possibilities, the potential uses of this compound are likely to expand further, reinforcing its status as a cornerstone of industrial and academic chemistry.